Cas no 268547-51-9 (3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine)

• Product Name: 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine
• CAS No: 268547-51-9
• MF: C₉H₇Cl₂N₃
• MW: 228.077979326248
• MDL: MFCD09972168
• CID: 852251
• PubChem ID: 11413530
• Update Time: 2025-05-19

3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine
• 4-Amino-3-(2,4-dichlorophenyl)pyrazole
• 5-(2,4-dichlorophenyl)-1H-pyrazol-4-amine
• 3-(2,4-Dichloro-phenyl)-1H-pyrazol-4-ylamine
• 3-amino-4-(2,4-dichlorophenyl)pyrazole
• 4-amino-3-(2,4-dichlorophenyl)-1H-pyrazole
• SCHEMBL10769072
• 268547-51-9
• DTXSID70465107
• EN300-1984682
• MFCD09972168
• AKOS010654529
• BS-25360

• MDL： MFCD09972168
• Inchi： 1S/C9H7Cl2N3/c10-5-1-2-6(7(11)3-5)9-8(12)4-13-14-9/h1-4H,12H2,(H,13,14)
• InChI Key： HNNJZILWHYSZMW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=C(C=NN1)N)Cl

Computed Properties

• Exact Mass: 227.00200
• Monoisotopic Mass: 227.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 420.1±40.0 °C at 760 mmHg
• Flash Point: 207.9±27.3 °C
• PSA: 54.70000
• LogP: 3.54690
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine

Introduction to 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine (CAS No. 268547-51-9)

3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine, with the CAS number 268547-51-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and dichlorophenyl substituents. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine consists of a pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, and a 2,4-dichlorophenyl group attached to the third carbon atom of the pyrazole ring. The presence of the dichlorophenyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties.

In recent years, extensive research has been conducted to explore the potential applications of 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine. One of the key areas of interest is its use as an intermediate in the synthesis of various bioactive molecules. For instance, pyrazole derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The dichlorophenyl substituent in 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine enhances its lipophilicity and can improve its cellular uptake and target specificity.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine as a lead compound for the development of novel anticancer agents. The researchers synthesized a series of derivatives by modifying the substituents on the pyrazole ring and evaluated their cytotoxic activity against various cancer cell lines. The results showed that several derivatives exhibited potent antiproliferative effects, with some compounds demonstrating selective toxicity towards cancer cells while sparing normal cells.

Beyond its anticancer potential, 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Pyrazole derivatives have been shown to modulate key inflammatory pathways, such as the NF-κB signaling pathway and cyclooxygenase (COX) enzymes. A study published in the Inflammation Research journal reported that 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine effectively inhibited NF-κB activation and reduced the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

The pharmacokinetic properties of 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for drug development. A preclinical study conducted in rodents demonstrated that 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine exhibited favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These findings suggest that it has potential for further development as an oral therapeutic agent.

In addition to its therapeutic applications, 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine has been explored for its use in agrochemicals. Pyrazole derivatives are known for their herbicidal and fungicidal activities. A recent study published in the Pest Management Science journal evaluated the herbicidal activity of several pyrazole derivatives, including 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine. The results showed that it exhibited significant herbicidal activity against various weed species without causing significant phytotoxicity to crops.

The synthetic routes for preparing 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine have been well-documented in the literature. One common method involves the reaction of 2,4-dichloroacetophenone with hydrazine hydrate to form 3-(2,4-dichlorophenyl)pyrazolidinone, followed by dehydrogenation to yield the desired product. Alternative synthetic strategies have also been developed to improve yield and purity. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve product quality.

The safety profile of 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine is an important consideration for its use in pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have generally shown that it is well-tolerated at therapeutic doses with minimal side effects. However, like any chemical compound, it should be handled with appropriate safety precautions to minimize exposure risks.

In conclusion, 3-(2,4-Dichlorophenyl)-1H-pyrazol-4-amine (CAS No. 268547-51-9) is a promising compound with diverse applications in medicinal chemistry and agrochemicals. Its unique structural features and biological activities make it a valuable candidate for further research and development. Ongoing studies continue to explore its potential therapeutic benefits and optimize its properties for practical applications.